4-Bromo-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol

• IUPAC Name: 4-bromo-2-[(4-fluoro-3-methylanilino)methyl]phenol
• InChI: InChI=1S/C14H13BrFNO/c1-9-6-12(3-4-13(9)16)17-8-10-7-11(15)2-5-14(10)18/h2-7,17-18H,8H2,1H3
• InChI Key: SVVWEVYLKKRXFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC2=C(C=CC(=C2)Br)O)F
• Molecular Formula: C14H13BrFNO
• Molecular Weight: 310.16 g/mol
• CAS No.: 1232807-91-8

Description

4-Bromo-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol is a biochemical compound used for proteomics research. It has a molecular formula of C14H13BrFNO and a molecular weight of 310.16.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 310.16. Further physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.

Scientific Research Applications

Synthesis and Structural Studies

• A study by Sun Ducheng (2012) reports on the synthesis of related compounds through cyclization reactions, contributing to the understanding of structural properties and synthesis processes of similar phenol compounds (Sun Ducheng, 2012).

Chemosensors and Detection Applications

• Manik Das et al. (2021) developed bromoaniline-based Schiff base chemosensors for the detection of Cu2+ and Zn2+ ions, indicating the potential of similar bromophenol derivatives in sensing applications (Manik Das et al., 2021).

Biological and Antimicrobial Activities

• Research by J. Bisaillon et al. (1993) showed that an anaerobic consortium could transform phenolic compounds, highlighting the potential for biological processing of similar phenolic compounds (J. Bisaillon et al., 1993).
• Z. Chohan and H. Shad (2011) synthesized sulfonamide-derived compounds, including similar bromophenol derivatives, and evaluated their antibacterial and antifungal activities, suggesting potential biomedical applications (Z. Chohan and H. Shad, 2011).

Photodynamic Therapy and Cancer Treatment

• M. Pişkin et al. (2020) synthesized new compounds, including bromophenol derivatives, for use in photodynamic therapy, an area of active research for cancer treatment (M. Pişkin et al., 2020).

Electronic and Structural Properties

• H. Tanak's (2019) study on a similar molecule focused on its electronic and structural properties, using density functional theory calculations, which could be relevant for understanding the properties of 4-Bromo-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol (H. Tanak, 2019).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. It is described as a biochemical for proteomics research, suggesting it may be used in studies of protein structure and function.